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Compound of Interest

Compound Name: YNT-185 dihydrochloride

Cat. No.: B2434757

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with YNT-185 dihydrochloride. The following
procedures are designed to ensure the safe handling, use, and disposal of this potent,
selective orexin type-2 receptor (OX2R) agonist.

Hazard Identification and Classification

YNT-185 dihydrochloride is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling YNT-185 dihydrochloride to
ensure the appropriate level of personal protective equipment is utilized. The required PPE will
vary based on the specific laboratory procedure, the quantity of the compound being handled,
and its physical form (solid powder or solution).
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a full-face respirator with an
acid gas vapor cartridge.-
Disposable solid-front lab coat
with tight-fitting cuffs.- Double-
gloving (e.g., nitrile or
neoprene).- Disposable
sleeves.- Safety glasses or
goggles (if not using a full-face

respirator).

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving
are essential to prevent

exposure.[2]

Solution Preparation

- Certified chemical fume hood
or other ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash
goggles.- Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization
compared to handling the
powder, but the potential for
splashes and spills remains.[2]
[3]

In-vivo Administration and
Handling of Treated Subjects

- Lab coat.- Safety glasses.-

Nitrile gloves.

To prevent skin contact with
the compound or contaminated

materials.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is critical to safely handle YNT-185 dihydrochloride from receipt to

disposal.

» Review Safety Information: Before any work begins, thoroughly review the Safety Data

Sheet (SDS) for YNT-185 dihydrochloride and conduct a comprehensive risk assessment

for the planned experiment.[2]

o Prepare the Work Area: Ensure that the chemical fume hood is certified and functioning

correctly. Decontaminate all work surfaces and have a spill kit readily accessible.
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o Don Appropriate PPE: Select and put on the personal protective equipment as determined
by the risk assessment for the specific task.

o Perform the Experiment: All manipulations of solid YNT-185 dihydrochloride, such as
weighing and initial solubilization, should be performed within a containment device like a
chemical fume hood to minimize inhalation exposure.[2]

o Decontamination: After the experiment, thoroughly clean all equipment and work surfaces
with an appropriate deactivating solution.

o Doff PPE: Remove personal protective equipment in the correct sequence to avoid cross-
contamination.

e Segregate and Label Waste: Collect all contaminated materials in designated, sealed, and
clearly labeled waste containers.[2]

Disposal Plan

The disposal of YNT-185 dihydrochloride and all contaminated materials must be managed
carefully to prevent environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Rationale

Unused/Expired Solid

Compound

- Do not dispose of down the
drain or in regular trash.-
Collect in a clearly labeled,
sealed, and compatible
container.- Dispose of through
a certified hazardous waste

vendor.

To prevent the release of a
potent compound into the
environment and ensure
compliance with hazardous

waste regulations.[2]

Contaminated Labware (e.qg.,

vials, pipette tips)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.

To prevent accidental
exposure from contaminated

sharps and other labware.[2]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff PPE to avoid
self-contamination.- Place in a
sealed bag or container

labeled as hazardous waste.

To ensure all potentially
contaminated items are

handled as hazardous waste.

[2]

Aqueous Waste

- Collect in a sealed, labeled
container.- Do not mix with
other waste streams unless
compatibility has been
confirmed.- The container
should be clearly labeled with
the chemical name and

concentration.

To prevent uncontrolled
chemical reactions and ensure
proper disposal of liquid

hazardous waste.[2]

Experimental Workflow and Safety Procedures

The following diagram outlines the key steps and decision points for the safe handling of YNT-

185 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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